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Compound of Interest

Compound Name: 2-Chloro-4-fluorophenol

Cat. No.: B157789

An In-depth Technical Guide to 2-Chloro-4-fluorophenol

This technical guide provides a comprehensive overview of 2-Chloro-4-fluorophenol, a
significant chemical intermediate in the pharmaceutical and agrochemical industries.[1] It is
intended for researchers, scientists, and professionals involved in drug development and
chemical synthesis. This document details its chemical identity, properties, synthesis protocols,
and analytical methodologies.

Chemical Identity and Synonyms

The compound with the CAS number 1996-41-4 is formally recognized by the International
Union of Pure and Applied Chemistry (IUPAC) as 2-Chloro-4-fluorophenol.[2][3] It is also
known by several synonyms, which are often encountered in literature and commercial listings.

Synonyms:[3][4]
e 4-Fluoro-2-chlorophenol
e Phenol, 2-chloro-4-fluoro-[3][5][6][7]

« NSC 10273[3][5]

Physicochemical Properties
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A summary of the key physical and chemical properties of 2-Chloro-4-fluorophenol is

presented in the table below. This data is crucial for its handling, application in synthetic

procedures, and for analytical method development.

Property Value Unit Reference
Molecular Formula C6H4CIFO [2][6]

Molecular Weight 146.55 g/mol [21[71[8]
Melting Point 23 °C [4][°]
Boiling Point 88 (at 4 mmHg) °C [419]
Density 1.344 g/mL (at 25 °C) 9]
Refractive Index 1.53 (at 20 °C) [9]

Flash Point 75 °C (closed cup) [9]
LogP (Octanol/\Water

Partition Coefficient) 2185 7l

Water Solubility 204 ol 7]

(log10WS)

Synthesis Protocols

2-Chloro-4-fluorophenol is a valuable starting material for the production of various
pharmaceuticals and agricultural agents.[10] Several methods for its synthesis have been
developed, primarily involving the chlorination of 4-fluorophenol.

Chlorination of 4-Fluorophenol with a Chlorinating
Agent in the Presence of Water

This process allows for the production of 2-Chloro-4-fluorophenol in high yield and selectivity
under mild conditions, utilizing inexpensive reagents.[10]

e Reactants:

o 4-Fluorophenol
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o Chlorinating agent (e.g., chlorine gas or sulfuryl chloride)[10]

o Water or an aqueous solution of an inorganic salt or acid[10]

e Procedure:

o A mixture of 4-fluorophenol and a 3.5% sodium chloride solution is prepared in a three-
necked glass flask equipped with a gas-introducing tube.[10]

o An equimolar amount of chlorine gas is introduced into the mixture at a temperature of 25-
35°C over a period of 15 minutes.[10]

o Following the reaction, the crude product is obtained and can be further purified. The
resulting product composition is approximately 98.3% 2-chloro-4-fluorophenol.[10]

Direct Chlorination of 4-Fluorophenol with Chlorine Gas

This method achieves a high selectivity for the substitution chlorination at the 2-position of 4-
fluorophenol without the need for a catalyst.[11]

e Reactants:

o 4-Fluorophenol (in pure liquid form or dissolved in a suitable organic solvent like carbon
tetrachloride or acetic acid)[11]

o Chlorine gas[11]
e Procedure:

o Chlorine gas is reacted with 4-fluorophenol at a temperature ranging from 0°C to 185°C.
[11][12]

o The yield of 2-chloro-4-fluorophenol is nearly proportional to the amount of chlorine gas
introduced. For instance, using 0.5 moles of chlorine gas per mole of 4-fluorophenol
results in a yield of approximately 0.5 moles of the desired product.[11]

A logical workflow for the synthesis of 2-Chloro-4-fluorophenol is depicted in the following
diagram:
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Synthesis of 2-Chloro-4-fluorophenol
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Caption: Synthesis workflow for 2-Chloro-4-fluorophenol.

Analytical Methodologies

High-performance liquid chromatography (HPLC) is a common technique for the analysis of
chlorophenols, including 2-Chloro-4-fluorophenol.

Reversed-Phase HPLC Method

A straightforward reversed-phase HPLC method can be employed for the analysis of 2-Chloro-
4-fluorophenol.[5]

o Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For mass
spectrometry (MS) compatible applications, formic acid should be used instead of
phosphoric acid.[5]

e Column: A Newcrom R1 HPLC column is suitable for this separation.[5]

o Applications: This method is scalable and can be adapted for preparative separation to
isolate impurities. It is also suitable for pharmacokinetic studies.[5]
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HPLC with UV Detection for Chlorophenols in Air
Samples

This method is designed for the simultaneous collection and analysis of multiple chlorophenols
from air samples.

o Sample Collection: Air is drawn through a sampling device containing XAD-7 adsorbent
tubes.[13]

o Sample Preparation: The collected compounds are desorbed with methanol.[13]
e Analysis: The desorbed sample is analyzed by HPLC with ultraviolet (UV) detection.[13]

The following diagram illustrates a general experimental workflow for the analysis of
chlorophenols:

Analytical Workflow for Chlorophenols

Solid Phase Extraction
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Caption: General analytical workflow.
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Applications

2-Chloro-4-fluorophenol is a versatile intermediate with significant applications in various
fields:

o Pharmaceutical Development: It serves as a key building block in the synthesis of
pharmaceuticals, particularly analgesics and anti-inflammatory drugs.[1]

e Agrochemicals: It is used in the formulation of herbicides and pesticides.[1]

o Material Science: The compound is utilized in the development of specialty polymers and
resins to enhance thermal stability and chemical resistance.[1]

e Analytical Chemistry: It can be used as a reagent in analytical techniques such as
chromatography and spectroscopy.[1]

» Biochemical Research: It is employed in studies related to enzyme inhibition and receptor
interactions.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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